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Cat. No.: B1206725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of Sandalore, a synthetic aroma

chemical, and natural sandalwood oil, an essential oil derived primarily from the Santalum

album tree. This document focuses on their chemical properties, olfactory profiles, and distinct

biological activities, particularly in the context of dermatological and therapeutic applications.

Chemical and Physical Properties
Sandalore is a specific chemical compound, whereas natural sandalwood oil is a complex

mixture of over 100 constituents. The primary active components of East Indian sandalwood oil

responsible for its characteristic aroma and many of its biological effects are the sesquiterpene

alcohols, α-santalol and β-santalol.
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Property Sandalore
Natural Sandalwood Oil
(Santalum album)

Chemical Name

3-Methyl-5-(2,2,3-

trimethylcyclopent-3-en-1-

yl)pentan-2-ol[1][2]

Not applicable (complex

mixture)

INCI Name
PENTAMETHYLCYCLOPENT-

3-ENE-BUTANOL[3]
Santalum Album Oil

CAS Number 65113-99-7[1][4] 8006-87-9

Molecular Formula C₁₄H₂₆O[1][2] Not applicable

Molar Mass 210.36 g/mol [1][2] Not applicable

Key Active Components

3-Methyl-5-(2,2,3-

trimethylcyclopent-3-en-1-

yl)pentan-2-ol

(Z)-α-santalol (~41-55%), (Z)-

β-santalol (~16-24%)[5][6]

Other Major Components
Not applicable (synthetic

compound)

α-bergamotol, epi-β-santalol,

α-santalene, β-santalene[7][8]

Appearance
Colorless to pale yellow,

viscous liquid[3]

Pale yellow to brownish

viscous liquid

Solubility
Soluble in ethanol and other

organic solvents[3]

Soluble in ethanol and fixed

oils

Olfactory Profile
While both substances are characterized by a "sandalwood" scent, their profiles differ in

complexity and character. Sandalore provides a powerful, warm, and sweet sandalwood note

and is valued for its tenacity and substantivity in fragrances.[9] Natural sandalwood oil offers a

more complex, rich, creamy, and milky-woody aroma, which is difficult to replicate with a single

synthetic molecule.[10] Due to this complexity, perfumers often blend Sandalore with other

synthetics like Ebanol® and Javanol® to create a more authentic sandalwood accord.[3][11]
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Biological Activity and Mechanism of Action: A Tale
of Two Pathways
The most significant divergence between Sandalore and natural sandalwood oil lies in their

interaction with cellular receptors in the skin.

Sandalore: Agonist of Olfactory Receptor OR2AT4
Recent research has revealed that human skin keratinocytes express olfactory receptors,

which, when activated, can initiate physiological processes. Sandalore is a specific agonist for

the olfactory receptor OR2AT4.[4] Natural sandalwood oil and its primary components, α- and

β-santalol, do not activate this receptor.[4]

Activation of OR2AT4 by Sandalore initiates a signaling cascade that promotes skin cell

proliferation and migration, processes crucial for wound healing.[4] This discovery has

positioned Sandalore as a molecule of interest for dermatological applications aimed at skin

repair and regeneration.
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Sandalore's signaling pathway via the OR2AT4 receptor in keratinocytes.

Natural Sandalwood Oil: Multifunctional Biological
Activity
Natural sandalwood oil does not activate OR2AT4 but exhibits a range of other scientifically

validated biological properties, largely attributed to its high santalol content.
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Antioxidant Activity: Studies have shown that Indian sandalwood oil is a more potent

antioxidant than α-tocopherol (Vitamin E), reducing reactive oxygen species (ROS) by 30-

40% more than Vitamin E under similar conditions.[12][13] It can reduce ROS production in

skin cells exposed to blue light by up to 76% and decreases the levels of collagen-digesting

enzymes (MMP-1) after exposure to pollutants.[12][14]

Antimicrobial Activity: Sandalwood oil has demonstrated efficacy against various Gram-

positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli,

as well as the yeast Candida albicans.[15][16][17][18] This activity is significantly influenced

by the concentration of santalols.[15][17]

Anti-inflammatory and Chemopreventive Effects: The oil and its components have been

reported to have anti-inflammatory properties and chemopreventive effects on skin cancer.[6]

Cytotoxicity: Sandalwood oil has shown selective cytotoxicity towards breast cancer cells

(MCF-7) while being significantly less toxic to non-tumorigenic breast cells (MCF-10A),

suggesting potential for targeted therapies.[19][20][21]

Comparative Biological Data Summary
Biological Activity Sandalore

Natural Sandalwood Oil (S.
album)

OR2AT4 Receptor Agonism
Yes (promotes keratinocyte

proliferation and migration)[4]
No[4]

Antioxidant Capacity Data not available
High (more potent than Vitamin

E)[12][13][14]

Antimicrobial Spectrum Data not available
Broad (Gram-positive, Gram-

negative, yeast)[15][17][18]

Anti-inflammatory Data not available Yes[6]

Cytotoxicity Data not available
Selective (toxic to cancer cells,

less so to healthy cells)[19][20]

Experimental Protocols
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The data presented in this guide are derived from established scientific methodologies. Below

are outlines of key experimental protocols used to assess the properties of these substances.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Chemical Profiling
This technique is used to separate and identify the individual chemical components of a volatile

sample like essential oil.

Sample Preparation GC-MS Analysis Data Analysis

Sandalwood Oil Sample Dilute in Solvent
(e.g., n-hexane, 1% v/v) Inject 1µL into GC

Separation in
Capillary Column
(e.g., DB-5MS)

Electron Ionization
(70 eV)

Mass Spectrometry
Detection (m/z scan) Generate Chromatogram Compare Mass Spectra

with NIST Library
Quantify Components

(% Peak Area)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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